3-Amino-3-methylpiperidine-2,6-dione

• IUPAC Name: 3-amino-3-methylpiperidine-2,6-dione
• InChI: InChI=1S/C6H10N2O2/c1-6(7)3-2-4(9)8-5(6)10/h2-3,7H2,1H3,(H,8,9,10)
• InChI Key: WTOYMYCNCNHMRN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)NC1=O)N
• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol

Description

3-Amino-3-methylpiperidine-2,6-dione is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• 3-Amino-3-methylpiperidine-2,6-dione derivatives have been studied for their selective inhibition of the aromatase enzyme, which is crucial in estrogen synthesis. This is particularly relevant in the treatment of estrogen-dependent diseases such as breast cancer (Foster et al., 1985).

• Modifications to the amino group in this compound, like relocating it to the ethyl side chain, have been investigated to enhance its aromatase-inhibitory activity, which is significant for developing more effective cancer treatments (Moniz & Hammond, 1997).

• Studies have also explored the structural features of this compound analogues that contribute to inhibiting the cholesterol side-chain cleavage enzyme system desmolase. This enzyme is a target in hormone-dependent mammary tumors (Foster et al., 1983).

• The compound and its derivatives have been recognized as versatile organic substrates, useful in synthesizing natural products and analogues, or serving as precursors for interesting α-amino or α-keto acid derivatives (Liebscher & Jin, 1999).

• It's used in synthesizing various compounds, including fluorescence probes for tracing biological pathways. This demonstrates its application in biochemical research and diagnostics (Prior et al., 2014).

• Enantiomeric separation studies of drugs with a piperidine-2,6-dione structure, including this compound, have been conducted to understand their chromatographic properties, which is important in pharmaceutical production (Overbeke et al., 1997).